1,3-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]benzene

• IUPAC Name: 1,3-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]benzene
• InChI: InChI=1S/C17H18Cl2O4/c1-20-14-8-4-9-15(21-2)17(14)23-11-5-10-22-16-12(18)6-3-7-13(16)19/h3-4,6-9H,5,10-11H2,1-2H3
• InChI Key: DDVMDQAYYKAVOO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)OCCCOC2=C(C=CC=C2Cl)Cl
• Molecular Formula: C17H18Cl2O4
• Molecular Weight: 357.2 g/mol

Description

1,3-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]benzene, also known as GW501516, is a synthetic compound that belongs to a class of drugs called PPARδ (peroxisome proliferator-activated receptor delta) agonists. It was initially developed as a potential treatment for metabolic and cardiovascular diseases, but has gained attention in the sports world for its potential performance-enhancing effects.

Mechanism of Action

1,3-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]benzene works by activating PPARδ, a nuclear receptor that plays a key role in regulating gene expression involved in lipid metabolism, glucose homeostasis, and inflammation. Activation of PPARδ leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, which can improve exercise capacity and metabolic function.
Biochemical and Physiological Effects:
Studies have shown that 1,3-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]benzene can increase endurance and exercise capacity in animal models, as well as improve lipid metabolism and insulin sensitivity. It has also been shown to have anti-inflammatory effects and may have potential therapeutic applications for conditions such as atherosclerosis and heart failure.

Advantages and Limitations for Lab Experiments

1,3-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]benzene has several advantages for use in laboratory experiments, including its high potency and selectivity for PPARδ, as well as its ability to be administered orally. However, it is important to note that the compound has been banned by the World Anti-Doping Agency (WADA) due to its potential performance-enhancing effects, which may limit its use in certain research settings.

Future Directions

There are several potential future directions for research on 1,3-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]benzene, including further investigation into its therapeutic applications for metabolic and cardiovascular diseases, as well as its potential use as a performance-enhancing drug. Additionally, more research is needed to fully understand the long-term effects and potential risks associated with its use.

Synthesis Methods

1,3-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]benzene is synthesized through a multi-step process starting with the reaction of 2,6-dimethoxyphenol with 3-chloropropylamine to form 3-(2,6-dimethoxyphenoxy)propylamine. This intermediate is then reacted with 1,3-dichlorobenzene in the presence of a base to form the final product.

Scientific Research Applications

1,3-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]benzene has been studied extensively in scientific research, particularly in the fields of exercise physiology, metabolism, and cardiovascular disease. It has been shown to increase endurance and improve lipid metabolism in animal models, and has potential therapeutic applications for conditions such as obesity, diabetes, and heart disease.